Cas no 923283-63-0 (1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate)

• Product Name: 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate
• CAS No: 923283-63-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• MDL: MFCD19703290
• CID: 737847
• Update Time: 2025-11-02

1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate
• 1H-Pyrazole-1,3-dicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl)3-methyl ester
• 1-O-tert-butyl 3-O-methyl 4-aminopyrazole-1,3-dicarboxylate
• FCH2792529
• AX8224932
• ST24038202
• 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate

• MDL： MFCD19703290
• Inchi： 1S/C10H15N3O4/c1-10(2,3)17-9(15)13-5-6(11)7(12-13)8(14)16-4/h5H,11H2,1-4H3
• InChI Key： NREJJSGJYLCPKQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(C(=O)OC)=N1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Topological Polar Surface Area: 96.4

1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate

Comprehensive Guide to 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate (CAS No. 923283-63-0)

1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate (CAS No. 923283-63-0) is a specialized pyrazole derivative with significant applications in pharmaceutical and agrochemical research. This compound, often referred to as a key intermediate in organic synthesis, has garnered attention due to its unique structural properties and versatility in drug discovery. Researchers and industry professionals frequently search for high-purity versions of this compound, emphasizing its role in developing novel therapeutics and crop protection agents.

The molecular structure of 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate features a pyrazole core substituted with tert-butyl and methyl ester groups, along with an amino functionality. This configuration enhances its reactivity, making it a valuable building block for heterocyclic chemistry. Recent trends in AI-driven drug discovery have increased demand for such intermediates, as they are integral to designing targeted molecules with improved efficacy and safety profiles.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Laboratories often seek optimized protocols for producing 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate with high yield and minimal impurities. Advances in green chemistry have also influenced its production, with researchers exploring catalyst-free and solvent-free methods to align with sustainable practices.

In the pharmaceutical sector, this compound is pivotal for synthesizing small-molecule inhibitors and kinase modulators. Its amino-pyrazole moiety is particularly valuable in designing drugs for inflammatory diseases and oncology. Additionally, its agrochemical applications include serving as a precursor for pesticides and herbicides, addressing global challenges in food security and crop yield optimization.

The market for 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate is expanding, driven by the growing emphasis on precision medicine and sustainable agriculture. Suppliers are increasingly focusing on GMP-compliant manufacturing to meet the stringent requirements of clinical-grade applications. Furthermore, the compound’s stability under various storage conditions makes it a reliable choice for long-term research projects.

For researchers interested in structure-activity relationships (SAR), this compound offers a versatile scaffold for molecular modifications. Its compatibility with high-throughput screening platforms has also made it a staple in drug discovery pipelines. As the scientific community continues to explore its potential, 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate remains a critical tool for advancing innovative therapies and agrochemical solutions.

In summary, 1-Tert-Butyl 3-methyl 4-amino-1H-pyrazole-1,3-dicarboxylate (CAS No. 923283-63-0) is a multifaceted compound with broad applications in life sciences and material chemistry. Its role in cutting-edge research and industrial processes underscores its importance in modern science. By staying updated on the latest synthesis techniques and applications, professionals can leverage this compound to drive scientific breakthroughs and commercial innovations.